Cas no 1226507-67-0 (2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 1226507-67-0
• MF: C₆H₆F₃NOS
• MW: 197.178150653839
• CID: 6510345
• PubChem ID: 57620095
• Update Time: 2025-07-02

2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
• 5-Thiazolemethanol, 2-methyl-α-(trifluoromethyl)-

• Inchi： 1S/C6H6F3NOS/c1-3-10-2-4(12-3)5(11)6(7,8)9/h2,5,11H,1H3
• InChI Key： PTOQUOQKHQMRJR-UHFFFAOYSA-N
• SMILES： S1C(C(C(F)(F)F)O)=CN=C1C

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 247.1±40.0 °C(Predicted)
• pka: 10.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol

Comprehensive Overview of 2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 1226507-67-0)

The compound 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 1226507-67-0) is a fluorinated thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a thiazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and enhancing drug bioavailability, aligning with the growing demand for fluorinated building blocks in drug discovery.

In recent years, the scientific community has focused on heterocyclic compounds like 2-methyl-1,3-thiazole due to their versatility in medicinal chemistry. The incorporation of a trifluoroethanol moiety further enhances the compound's lipophilicity and metabolic stability, addressing key challenges in modern drug design. This aligns with trending searches such as "fluorine in drug development" and "thiazole derivatives applications," reflecting industry interest in innovative chemical scaffolds.

The synthetic utility of CAS 1226507-67-0 extends to material science, where its electron-withdrawing properties contribute to advanced polymer formulations. Laboratories frequently employ this compound in cross-coupling reactions, as evidenced by its mention in patents related to OLED materials and liquid crystals. Such applications resonate with current discussions about "sustainable chemical synthesis" and "high-performance materials" in academic forums.

Analytical characterization of 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol typically involves NMR spectroscopy and mass spectrometry, techniques frequently searched by QC professionals. The compound's crystalline nature facilitates purification via recrystallization, a process often queried in chemical manufacturing contexts. These practical aspects make it a subject of interest in "analytical method development" and "scale-up synthesis" discussions.

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From a commercial perspective, CAS 1226507-67-0 occupies a niche in fine chemical catalogs, with procurement inquiries often including terms like "high-purity thiazole derivatives" and "custom fluorination services." Its stability under ambient conditions makes it preferable for international shipping, addressing logistics-related search queries in specialty chemical distribution networks.

Ongoing investigations into the structure-activity relationships of this compound continue to reveal novel applications. Computational chemistry studies leveraging molecular docking simulations (a frequently searched technique) suggest potential interactions with biological targets relevant to metabolic disorders. This positions the compound at the intersection of cheminformatics and preclinical research, two rapidly evolving fields in life sciences.

The compound's regioselective reactivity enables diverse derivatization strategies, a topic commonly explored in "organic synthesis tutorials" and "medicinal chemistry blogs." Patent literature indicates its utility in creating chiral auxiliaries, particularly for asymmetric synthesis of bioactive molecules – an area garnering attention in academic search trends.

Quality control protocols for 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol often reference HPLC purity standards, addressing laboratory professionals' frequent searches for "compound characterization techniques." The availability of certified reference materials supports its use in method validation studies, crucial for regulatory compliance in pharmaceutical applications.

Emerging research explores the compound's potential in catalysis and material science, with particular interest in its role as a ligand precursor. These developments respond to search engine queries about "novel catalytic systems" and "functional materials design," highlighting its interdisciplinary relevance across chemical industries.